Cas no 2171733-50-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-methylphenyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-methylphenyl)carbamoylpropanoic acid
• CAS No: 2171733-50-7
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6118691
• PubChem ID: 165603935
• Update Time: 2025-06-08

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-methylphenyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-methylphenyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(4-fluoro-2-methylphenyl)carbamoyl]propanoic acid
• 2171733-50-7
• EN300-1542664

• Inchi： 1S/C26H23FN2O5/c1-15-12-16(27)10-11-22(15)28-25(32)23(13-24(30)31)29-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,21,23H,13-14H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： VZDDZDOKSCBQST-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-methylphenyl)carbamoylpropanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-methylphenyl)carbamoylpropanoic Acid: A Comprehensive Overview

The compound with CAS No 2171733-50-7, known as 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-methylphenyl)carbamoylpropanoic acid, is a highly specialized molecule with significant applications in the field of organic chemistry and drug discovery. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a fluorinated aromatic ring, and a carboxylic acid moiety. The presence of these functional groups makes it a versatile building block for synthesizing bioactive compounds and peptide derivatives.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis, where they serve as protecting groups for amino acids. The Fmoc group is particularly valued for its stability under basic conditions and its ease of removal under acidic conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). In the context of this compound, the Fmoc group plays a critical role in controlling the reactivity of the amino group during synthetic procedures.

The 4-fluoro-2-methylphenyl substituent introduces additional complexity to the molecule, contributing to its unique electronic and steric properties. Fluorine substitution in aromatic rings is known to enhance bioavailability and improve pharmacokinetic profiles in drug molecules. Recent research has demonstrated that fluorinated aromatic compounds exhibit enhanced binding affinities to various biological targets, including enzymes and receptors, making them valuable leads in drug discovery.

The carbamoylpropanoic acid moiety at the core of this compound further enhances its versatility. This group can participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding in biological systems. Recent advancements in medicinal chemistry have emphasized the importance of such functional groups in designing molecules with optimal pharmacodynamic properties.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions, including Friedel-Crafts acylation, nucleophilic substitution, and coupling reactions. The synthesis strategy leverages the reactivity of the Fmoc group and the directing effects of the fluorine and methyl substituents on the aromatic ring to achieve high yields and selectivity.

In terms of applications, this compound has shown promise as a precursor for peptide-based drugs and bioconjugates. Its ability to act as a versatile scaffold for further functionalization makes it an attractive candidate for developing targeted therapies. Recent studies have explored its potential in anticancer drug development, where it has demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells.

Moreover, the fluorinated aromatic component of this compound has been implicated in modulating membrane permeability and improving drug delivery efficiency. Researchers have reported that fluorinated analogs exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts, making them more suitable for systemic administration.

Looking ahead, the development of novel synthetic methodologies for this compound could further expand its utility in medicinal chemistry. For instance, exploring alternative protecting groups or optimizing reaction conditions could enhance its scalability and applicability in large-scale production.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-fluoro-2-methylphenyl)carbamoylpropanoic acid represents a cutting-edge molecule with significant potential in drug discovery and organic synthesis. Its unique structure, combining Fmoc protection with fluorinated aromaticity and carboxylic functionality, positions it as a valuable tool for advancing modern medicinal chemistry research.